N,1,6-trimethyl-N-[2-(4-morpholinyl)propyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: N,1,6-trimethyl-N-(2-morpholin-4-ylpropyl)pyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C15H24N6O/c1-11(21-5-7-22-8-6-21)10-19(3)14-13-9-16-20(4)15(13)18-12(2)17-14/h9,11H,5-8,10H2,1-4H3
• InChI Key: GDHJJIQWDAKUCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=NN2C)C(=N1)N(C)CC(C)N3CCOCC3
• Molecular Formula: C15H24N6O
• Molecular Weight: 304.39 g/mol

Description

N,1,6-trimethyl-N-[2-(4-morpholinyl)propyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine, also known as TAK-659, is a small molecule inhibitor that binds to and inhibits the activity of Bruton's tyrosine kinase (BTK). BTK is a key enzyme in the B cell receptor signaling pathway, which is essential for the survival and proliferation of B cells. TAK-659 has shown promise as a potential therapeutic agent in the treatment of various B cell malignancies and autoimmune disorders.

Mechanism of Action

N,1,6-trimethyl-N-[2-(4-morpholinyl)propyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine works by binding to BTK and inhibiting its activity. BTK is a key enzyme in the B cell receptor signaling pathway, which is essential for B cell survival and proliferation. Inhibition of BTK by this compound leads to the suppression of B cell activation and proliferation, as well as the induction of apoptosis in B cells. This compound has also been shown to inhibit the activity of other kinases in the B cell receptor signaling pathway, such as AKT and ERK.
Biochemical and Physiological Effects
This compound has been shown to have a favorable pharmacokinetic profile in preclinical studies, with good oral bioavailability and a long half-life. This compound is rapidly absorbed and distributed to tissues, including lymphoid organs, where it exerts its anti-tumor and immunomodulatory effects. This compound has also been shown to be well-tolerated in preclinical studies, with no significant toxicity observed at therapeutic doses.

Advantages and Limitations for Lab Experiments

The advantages of using N,1,6-trimethyl-N-[2-(4-morpholinyl)propyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine in lab experiments include its potent and selective inhibition of BTK, its favorable pharmacokinetic profile, and its ability to induce apoptosis in B cells. However, there are also limitations to using this compound in lab experiments, including its high cost, the complexity of its synthesis, and the need for specialized equipment and expertise to handle the compound safely.

Future Directions

There are several potential future directions for the development of N,1,6-trimethyl-N-[2-(4-morpholinyl)propyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine and related compounds. These include:
1. Combination therapy: this compound has shown efficacy in combination with other therapies, such as anti-CD20 antibodies and PI3K inhibitors. Future studies could explore the optimal combinations and dosing regimens for these therapies.
2. Biomarker identification: Biomarkers that predict response to this compound could be identified and used to guide patient selection and treatment.
3. Clinical trials: this compound is currently being evaluated in clinical trials for the treatment of CLL, MCL, and DLBCL. Future studies could explore the use of this compound in other B cell malignancies and autoimmune disorders.
4. Structural optimization: The synthesis of this compound is complex and expensive. Future studies could explore the development of simpler and more cost-effective synthesis methods, as well as the optimization of the compound's structure for improved potency and selectivity.
In conclusion, this compound is a promising small molecule inhibitor that has shown efficacy in preclinical models of B cell malignancies and autoimmune disorders. Further research is needed to fully understand its mechanism of action, optimize its synthesis and dosing regimens, and evaluate its safety and efficacy in clinical trials.

Synthesis Methods

The synthesis of N,1,6-trimethyl-N-[2-(4-morpholinyl)propyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine involves several steps, including the preparation of key intermediates and the final coupling reaction. The process is complex and involves the use of various reagents and solvents. The yield and purity of the final product are critical for its effectiveness and safety.

Scientific Research Applications

N,1,6-trimethyl-N-[2-(4-morpholinyl)propyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been extensively studied in preclinical models of B cell malignancies, including chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B cell lymphoma (DLBCL). In these studies, this compound has demonstrated potent anti-tumor activity, both as a single agent and in combination with other therapies. This compound has also shown efficacy in preclinical models of autoimmune disorders, such as rheumatoid arthritis and systemic lupus erythematosus.